Cas no 105799-71-1 (2H-1-Benzopyran-3-carboxaldehyde, 4-chloro-6-fluoro-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-3-carboxaldehyde, 4-chloro-6-fluoro-2,2-dimethyl-
• CAS No: 105799-71-1
• MF: C₁₂H₁₀ClFO₂
• MW: 240.658006191254
• CID: 1168175
• PubChem ID: 140351991
• Update Time: 2025-04-20

2H-1-Benzopyran-3-carboxaldehyde, 4-chloro-6-fluoro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxaldehyde, 4-chloro-6-fluoro-2,2-dimethyl-
• DTXSID801173482
• 4-Chloro-6-fluoro-2,2-dimethyl-2H-1-benzopyran-3-carboxaldehyde
• 105799-71-1

• Inchi： 1S/C12H10ClFO2/c1-12(2)9(6-15)11(13)8-5-7(14)3-4-10(8)16-12/h3-6H,1-2H3
• InChI Key： LBZQCNWJBHRYCZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2OC(C)(C)C=1C=O)F

Computed Properties

• Exact Mass: 240.0353354g/mol
• Monoisotopic Mass: 240.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų